Cas no 7471-20-7 (N-(pyrazin-2-yl)benzenesulfonamide)

• Product Name: N-(pyrazin-2-yl)benzenesulfonamide
• CAS No: 7471-20-7
• MF: C₁₀H₉N₃O₂S
• MW: 235.262360334396
• CID: 979990
• PubChem ID: 345780
• Update Time: 2025-04-19

N-(pyrazin-2-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(pyrazin-2-yl)benzenesulfonamide
• N-pyrazin-2-ylbenzenesulfonamide
• (phenylsulfonyl)pyrazin-2-ylamine
• AC1L83IB
• AG-G-97274
• CTK5E0378
• NSC403558
• SureCN1094138
• NSC-403558
• NSC 403558
• Benzenesulfonamidopyrazine
• AKOS003338384
• 7471-20-7
• SCHEMBL1094138
• DTXSID20323309
• N-2-pyrazinylbenzenesulfonamide
• CHEMBL596295
• STK466335

• Inchi： 1S/C10H9N3O2S/c14-16(15,9-4-2-1-3-5-9)13-10-8-11-6-7-12-10/h1-8H,(H,12,13)
• InChI Key： KAPFAVLCJMCLFV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1C=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 235.04167
• Monoisotopic Mass: 235.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.425
• Boiling Point: 417.9°C at 760 mmHg
• Flash Point: 206.5°C
• Refractive Index: 1.641
• PSA: 71.95